Cas no 130187-94-9 (5-(methoxymethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(methoxymethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 130187-94-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 4586962
• PubChem ID: 14590772
• Update Time: 2025-06-14

5-(methoxymethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-(methoxymethyl)-1-phenyl-

• Inchi： 1S/C12H12N2O3/c1-17-8-11-10(12(15)16)7-13-14(11)9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： WXNJBHPFRNTEEX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(COC)=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(methoxymethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(Methoxymethyl)-1-Phenyl-1H-Pyrazole-4-Carboxylic Acid (CAS No. 130187-94-9)

5-(Methoxymethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 130187-94-9) is a specialized organic compound belonging to the pyrazole carboxylic acid family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of both methoxymethyl and phenyl groups attached to the pyrazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 5-(methoxymethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties.

The compound’s CAS number 130187-94-9 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documents. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These methods are critical for quality control in industrial and academic settings, where reproducibility is paramount.

One of the trending topics in chemical research is the exploration of sustainable synthesis routes for compounds like 5-(methoxymethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid. Green chemistry principles, including solvent-free reactions and catalytic processes, are being investigated to minimize environmental impact. This aligns with global efforts to reduce waste and energy consumption in chemical manufacturing.

Another area of interest is the compound’s potential pharmacological applications. Preliminary studies suggest that pyrazole derivatives exhibit anti-inflammatory, antimicrobial, and anticancer properties. While 130187-94-9 itself is not a drug, its structural framework is being explored for developing new therapeutic agents. This has led to increased searches for "pyrazole-based drugs" and "carboxylic acid intermediates" in scientific literature and patent databases.

From a commercial perspective, 5-(methoxymethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is supplied by several specialty chemical manufacturers. Buyers often inquire about its pricing, bulk availability, and custom synthesis options. The compound’s stability under standard storage conditions (room temperature, dry environment) makes it a practical choice for laboratories and production facilities.

In summary, CAS No. 130187-94-9 represents a versatile and scientifically significant compound with broad applicability. Its relevance to drug development, material science, and green chemistry ensures continued interest from researchers and industry professionals alike. As advancements in synthetic methodologies emerge, the potential for new discoveries involving this pyrazole carboxylic acid derivative remains high.